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Compound of Interest

Compound Name: 3,3'-Diaminobenzophenone

Cat. No.: B177173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling procedures for 3,3'-
Diaminobenzophenone (CAS No. 611-79-0). The following sections detail the hazardous

properties, personal protective equipment, emergency procedures, and disposal of this

chemical, alongside experimental protocols for its synthesis.

Chemical and Physical Properties
3,3'-Diaminobenzophenone is a solid organic compound with the molecular formula

C13H12N2O.[1][2][3] It is also known as bis(3-aminophenyl)methanone.[4]

Property Value Reference

CAS Number 611-79-0 [1][2][4]

Molecular Formula C13H12N2O [1][2][3]

Molecular Weight 212.25 g/mol [1][2]

Appearance Yellow crystals or solid [5][6]

Melting Point 148°-151°C [5]

Hazard Identification and Classification
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3,3'-Diaminobenzophenone is classified as a hazardous substance. The primary hazards are

skin irritation, serious eye irritation, and potential respiratory irritation.[4][6][7][8] It is also

suspected of causing genetic defects.[4]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[4]

[6][7][8]

Serious Eye Damage/Eye

Irritation
Category 2A/2

H319: Causes serious eye

irritation.[4][6][7][8]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation.[4][6][7][8]

Germ cell mutagenicity Category 2
H341: Suspected of causing

genetic defects.[4]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[9]

Signal Word: Warning[4][7]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with 3,3'-Diaminobenzophenone.
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Personal Protective Equipment (PPE)

Eye Protection
(Chemical Goggles, Face Shield)

Safe Handling Achieved

Hand Protection
(Chemical-resistant Gloves)

Body Protection
(Lab Coat, Coveralls)

Respiratory Protection
(Use in well-ventilated area.

Respirator if dust is generated)

Working with
3,3'-Diaminobenzophenone

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 3,3'-
Diaminobenzophenone.

Eye and Face Protection: Wear chemical safety goggles and/or a face shield where

splashing is possible.[10][11]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[8]

[10][11]

Respiratory Protection: Use in a well-ventilated area. If dust is generated, use a

NIOSH/MSHA approved respirator.[6]

Hygiene Measures: Wash hands thoroughly after handling.[4][7] Do not eat, drink, or smoke

when using this product.[7] Contaminated work clothing should not be allowed out of the

workplace and should be washed before reuse.[4][8]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[6][7][8] Keep the container tightly closed and

store locked up.[4][7][8] It is recommended to keep the container under an inert gas.

Emergency Procedures
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First-Aid Measures

First-Aid Response

Exposure Event

Inhalation:
Remove to fresh air.

Seek medical attention.

Skin Contact:
Wash with plenty of water.

Remove contaminated clothing.
Seek medical attention if irritation persists.

Eye Contact:
Rinse with water for several minutes.

Remove contact lenses if present.
Seek medical attention.

Ingestion:
Call a poison center or doctor.

Do NOT induce vomiting.

Seek Professional
Medical Attention

Medical_attention

Click to download full resolution via product page

Caption: First-aid measures for exposure to 3,3'-Diaminobenzophenone.

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. Call a poison center or doctor if you feel unwell.[6][7][8]

Skin Contact: In case of skin contact, wash with plenty of water.[7] Take off contaminated

clothing and wash it before reuse.[8] If skin irritation occurs, get medical advice/attention.[7]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[7][8] Remove contact

lenses if present and easy to do. Continue rinsing.[7][8] If eye irritation persists, get medical
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advice/attention.[7][8]

Ingestion: If swallowed, call a poison center or doctor.[7] Clean the mouth with water and

drink plenty of water afterward.[6][8]

Accidental Release Measures
In case of a spill, ventilate the area.[7] Avoid breathing dust and contact with skin and eyes.[7]

Wear appropriate personal protective equipment.[7] For cleanup, mechanically recover the

product and place it in a suitable, closed container for disposal.[7][8] Prevent the product from

entering drains.

Fire-Fighting Measures
Suitable extinguishing media include water spray, dry powder, and foam.[7] Firefighters should

wear self-contained breathing apparatus and full protective clothing.[7] Toxic fumes may be

released in case of a fire.[7]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

Waste from residues should be entrusted to a licensed waste disposal company.

Experimental Protocols
Synthesis of 3,3'-Diaminobenzophenone
Method 1: Catalytic Hydrogenation of 3,3'-Dinitrobenzophenone

This protocol is adapted from a patented synthesis method.

Reaction Setup: In a closed glass vessel equipped with a thermometer and a stirrer, charge

34 g (0.1 moles) of crude 3,3'-dinitrobenzophenone, 1 g of 5% Palladium on carbon (Pd/C),

and 100 ml of methyl cellosolve.[5]

Hydrogenation: While stirring the mixture at 40°-50° C, introduce hydrogen gas. The reaction

should absorb approximately 13.9 L (0.62 moles) of hydrogen over about twelve hours.[5]

Work-up: After the reaction is complete, cool the mixture to 30° C.[5]
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Catalyst Removal: Heat the mixture to 70° C and filter it while hot to remove the Pd/C

catalyst.[5]

Crystallization: Add 100 ml of hot water to the filtrate and allow it to cool. Yellow crystals of

3,3'-diaminobenzophenone will form.[5]

Isolation and Purification: Filter the crystals, wash them with 10 ml of ethanol, and dry them.

The reported yield is 16.8 g (79.2%) with a melting point of 148°-150° C.[5] Recrystallization

from ethanol can yield slightly yellow needle-like crystals with a melting point of 150° to 151°

C.[5]
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Start:
3,3'-Dinitrobenzophenone,
Pd/C, Methyl Cellosolve

Hydrogenation:
40-50°C, H2 gas

Cool to 30°C

Hot Filtration at 70°C
(Remove Catalyst)

Crystallization:
Add hot water, then cool

Filter, Wash with Ethanol, Dry

End Product:
3,3'-Diaminobenzophenone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,3'-Diaminobenzophenone via catalytic

hydrogenation.

Method 2: Two-Step Synthesis from Benzophenone
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This protocol is adapted from a patented synthesis method.

Nitration: At 30°C, add 91 g (0.5 mol) of benzophenone to a 2 L pressure reactor with 50 g of

HZSM-4 catalyst and 200 mL of dichloromethane. After dissolving, add 550 mL of a 2 mol/L

solution of dinitrogen pentoxide in dichloromethane and stir for 5 hours.[12]

Reduction: After the nitration is complete, add 2 g of nickel powder to the reactor. Introduce

hydrogen gas to a pressure of 1.5 MPa and stir for 5 hours.[12]

Work-up: Filter the reaction mixture and evaporate the filtrate to dryness to obtain crude 3,3'-
diaminobenzophenone.[12]

Purification: Recrystallize the crude product from a 1:2 solution of ethanol:water to yield

white powdery crystals. The reported yield is 88.9 g (83%) with a purity of 99.2%.[12]

Toxicological Information
The toxicological properties of 3,3'-Diaminobenzophenone have not been fully investigated.

[8] It is suspected of causing genetic defects.[4] There is no data available on reproductive

toxicity, STOT-single exposure, STOT-repeated exposure, or aspiration toxicity. It is not

classified as a carcinogen by major regulatory agencies based on the available search results.

[8]

Ecological Information
There is no specific information available regarding the ecological hazards of this compound. It

is advised to avoid release to the environment.[7] Do not empty into drains.[8]

This document is intended to provide guidance and should not be considered a substitute for a

comprehensive risk assessment. Always consult the most current Safety Data Sheet (SDS) for

3,3'-Diaminobenzophenone before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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